4-((5-Bromopyrazin-2-yl)methyl)-1-isopropylazepane
Overview
Description
“4-((5-Bromopyrazin-2-yl)methyl)-1-isopropylazepane” is a complex organic compound. It contains a bromopyrazine group, which is a type of aromatic heterocyclic compound . The isopropylazepane part suggests it has an azepane (a seven-membered heterocyclic compound with one nitrogen atom) with an isopropyl substituent .
Scientific Research Applications
Antibacterial and Antifungal Properties
Research has shown that derivatives of pyrazine, similar to 4-((5-Bromopyrazin-2-yl)methyl)-1-isopropylazepane, exhibit potential antibacterial and antifungal properties. For instance, compounds synthesized using 3-methylpyrazol-5-one and bromoalkoxy-1H-isoindole-1,3-(2H)-diones have been characterized and screened for antibacterial properties against various bacterial strains (Ahmed et al., 2006). Similarly, studies on brominated pyrazoles, such as 4-(1,3-diaryl-1H-pyrazol-4-yl) but-3-en-2-ones, have demonstrated their efficacy as antimicrobial agents (Pundeer et al., 2013).
Synthesis of Fluorescent Dyes
The potential of brominated pyrazines in the synthesis of fluorescent dyes has been explored. For example, the use of 2-bromomethyl-5,6-dicyano-3-phenylpyrazine in the synthesis of bis-styryl fluorescent dyes demonstrates the application of such compounds in the field of electroluminescence (Jaung et al., 1998).
Corrosion Inhibition
Bipyrazolic compounds, which share structural similarities with this compound, have been shown to act as effective corrosion inhibitors. Studies have shown that such compounds can significantly inhibit the corrosion of steel in acidic solutions (Tebbji et al., 2005).
Anticancer Properties
Some derivatives of pyrazole have been studied for their potential anticancer properties. Synthesized pyrazolopyrimidines, for example, have been evaluated for their anticancer activities, suggesting a potential application in cancer treatment (Rahmouni et al., 2016).
Mechanism of Action
Biochemical Pathways
A compound with a similar structure, “1-(5-bromopyrazin-2-yl)-1-[3-(trifluoromethyl)benzyl]urea (bpu)”, has been studied for its anticancer properties . It was found to inhibit cell proliferation and showed promising binding results with human matrix metalloproteinase 2 (MMP-2) and human matrix metalloproteinase 9 (MMP-9) .
Result of Action
The related compound bpu has shown effective cytotoxic ability in cell lines and has been found to arrest cell cycle progression in the sub-g1 phase .
Properties
IUPAC Name |
4-[(5-bromopyrazin-2-yl)methyl]-1-propan-2-ylazepane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H22BrN3/c1-11(2)18-6-3-4-12(5-7-18)8-13-9-17-14(15)10-16-13/h9-12H,3-8H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGDSKTCHPQLOLN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N1CCCC(CC1)CC2=CN=C(C=N2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H22BrN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.